3-(2-(Pyrrolidin-1-yl)ethoxy)-6-chloropyridazine
Cat. No. B8805849
M. Wt: 227.69 g/mol
InChI Key: RBSZNPMULLOCJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08618132B2
Procedure details
175 mg (4.01 mmol, 55%) NaH are added to a solution of 0.50 mL (4.04 mmol) N-(2-hydroxyethyl)pyrrolidine in 50 mL THF at 0° C. The reaction solution is stirred for 60 min and heated to RT. 500 mg (3.26 mmol) 3,6-dichloro-pyridazine are added. The solution is stirred for 5 h at RT. 50 mL water are added and the aqueous phase is extracted with 100 mL EtOAc. The organic phase is extracted once with saturated NaCl solution and dried over Na2SO4. The solvent is eliminated i.vac. and further purification is carried out by column chromatography on silica gel (gradient: EtOAc to EtOAc/MeOH/NH3 9:1:0.1).
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[OH:3][CH2:4][CH2:5][N:6]1[CH2:10][CH2:9][CH2:8][CH2:7]1.[Cl:11][C:12]1[N:13]=[N:14][C:15](Cl)=[CH:16][CH:17]=1.O>C1COCC1>[Cl:11][C:12]1[N:13]=[N:14][C:15]([O:3][CH2:4][CH2:5][N:6]2[CH2:10][CH2:9][CH2:8][CH2:7]2)=[CH:16][CH:17]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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175 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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0.5 mL
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Type
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reactant
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Smiles
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OCCN1CCCC1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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ClC=1N=NC(=CC1)Cl
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Step Three
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction solution is stirred for 60 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The solution is stirred for 5 h at RT
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Duration
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5 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase is extracted with 100 mL EtOAc
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic phase is extracted once with saturated NaCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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and further purification
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Outcomes
Product
Details
Reaction Time |
60 min |
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Name
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|
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Type
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Smiles
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ClC=1N=NC(=CC1)OCCN1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
